Cas no 603-81-6 (2,3-Diaminobenzoic acid)
2,3-Diaminobenzoic acid is a versatile aromatic compound featuring both amino and carboxyl functional groups, making it a valuable intermediate in organic synthesis and pharmaceutical applications. Its bifunctional structure allows for selective reactivity, enabling the formation of heterocyclic compounds such as benzimidazoles and quinoxalines, which are key motifs in medicinal chemistry. The compound is particularly useful in the synthesis of dyes, coordination complexes, and agrochemicals due to its chelating properties. High purity grades ensure consistent performance in research and industrial processes. Its stability under controlled conditions and compatibility with various reaction conditions further enhance its utility in multi-step synthetic routes.
2,3-Diaminobenzoic acid structure
Product Name:2,3-Diaminobenzoic acid
CAS No:603-81-6
MF:C7H8N2O2
MW:152.150621414185
MDL:MFCD00137818
CID:38729
PubChem ID:198069
Update Time:2025-05-24
2,3-Diaminobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Diaminobenzoic acid
- 3-carboxy-1,2-diaminobenzene
- 2,3-Diaminobenzonicacid
- 2,3-Diamino-benzoesaeure
- 2,3-diamino-benzoic acid
- carboxy-para-phenylenediamine
- diaminobenzoic acid
- Benzoic acid, diamino-
- PubChem3145
- 2,3-Diaminobenzonic acid
- 2,3-diamino benzoic acid
- KSC203G4L
- KKTUQAYCCLMNOA-UHFFFAOYSA-N
- SBB014432
- STK689866
- RW3920
- VZ34
- SY017832
- MFCD00137818
- 3-carboxy-1,2-diaminobenzene;2,3-bis(azanyl)benzoic acid
- AM83028
- SB75728
- AKOS005151964
- 2,3-Diaminobenzoic acid, 95%
- 603-81-6
- A20258
- FT-0649160
- AC-23068
- 27576-04-1
- Q-100971
- BP-21351
- CS-0119510
- SCHEMBL73593
- GS-6682
- DTXSID2067321
- 2,3-Diaminobenzoicacid?????
- EN300-67278
- 2,3-Diaminobenzoic acid;3-Carboxy-1,2-diaminobenzene,98%
- DB-050515
- 624-709-5
- FD03094
-
- MDL： MFCD00137818
- Inchi： 1S/C7H8N2O2/c8-5-3-1-2-4(6(5)9)7(10)11/h1-3H,8-9H2,(H,10,11)
- InChI Key： KKTUQAYCCLMNOA-UHFFFAOYSA-N
- SMILES： OC(C1C=CC=C(C=1N)N)=O
Computed Properties
- Exact Mass: 152.05900
- Monoisotopic Mass: 152.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 89.3
Experimental Properties
- Color/Form: No data available
- Density: 1.2804 (rough estimate)
- Melting Point: 198-204 °C
- Boiling Point: 274.61°C (rough estimate)
- Flash Point: 185.3ºC
- Refractive Index: 1.5200 (estimate)
- PSA: 89.34000
- LogP: 1.71160
2,3-Diaminobenzoic acid Security Information
- Signal Word：warning
- Hazard Statement： Irritant
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazard Category Code： 22-36
- Safety Instruction： 26
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：Store at 4°C,-4At ℃Store…Better
2,3-Diaminobenzoic acid Customs Data
- HS CODE：2922499990
- Customs Data：
China Customs Code:
2922499990Overview:
2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
P.Imported animals and plants\Quarantine of animal and plant products
Q.Outbound animals and plants\Quarantine of animal and plant products
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%
2,3-Diaminobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 043790-1g |
2,3-Diaminobenzoic acid |
603-81-6 | 97% | 1g |
￡12.00 | 2022-03-01 | |
| Fluorochem | 043790-5g |
2,3-Diaminobenzoic acid |
603-81-6 | 97% | 5g |
￡30.00 | 2022-03-01 | |
| Fluorochem | 043790-25g |
2,3-Diaminobenzoic acid |
603-81-6 | 97% | 25g |
￡136.00 | 2022-03-01 | |
| Alichem | A019000082-25g |
2,3-Diaminobenzoic acid |
603-81-6 | 97% | 25g |
$197.56 | 2023-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UR896-5g |
2,3-Diaminobenzoic acid |
603-81-6 | 95+% | 5g |
308.0CNY | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UR896-1g |
2,3-Diaminobenzoic acid |
603-81-6 | 95+% | 1g |
121.0CNY | 2021-08-05 | |
| TRC | D415025-100mg |
2,3-Diaminobenzoic Acid |
603-81-6 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | D415025-250mg |
2,3-Diaminobenzoic Acid |
603-81-6 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | D415025-500mg |
2,3-Diaminobenzoic Acid |
603-81-6 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | D415025-1g |
2,3-Diaminobenzoic Acid |
603-81-6 | 1g |
$ 80.00 | 2022-06-05 |
2,3-Diaminobenzoic acid Suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier
(CAS:603-81-6)2,3-Diaminobenzoic acid
Order Number:AC113
Stock Status:in Stock
Quantity:25kg
Purity:98%
Pricing Information Last Updated:Monday, 18 August 2025 09:27
Price ($):discuss personally
Email:mera.z@nitrobenzenechemical.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:603-81-6)2,3-Diaminobenzoic acid
Order Number:A20258
Stock Status:in Stock
Quantity:25g/100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:01
Price ($):158.0/520.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:603-81-6)2,3-二氨基苯甲酸
Order Number:LE7227920
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:46
Price ($):discuss personally
Email:18501500038@163.com
2,3-Diaminobenzoic acid Related Literature
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1. On benzo[b][1,4]diazepinium-olates, -thiolates and -carboxylates as anti-Hückel mesomeric betainesAndreas Schmidt,Abbas Gholipour Shilabin,Martin Nieger Org. Biomol. Chem. 2003 1 4342
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Zheng Liu,Yuhua Qi,Chaoxia Guo,Yingying Zhao,Xiaofeng Yang,Meishan Pei,Guangyou Zhang RSC Adv. 2014 4 56863
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Marco Taddei,Giulia M. Schukraft,Michael E. A. Warwick,Davide Tiana,Matthew J. McPherson,Daniel R. Jones,Camille Petit J. Mater. Chem. A 2019 7 23781
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5. Synthesis and solution complexation behaviour of dimeric zinc-selective bis(benzimidazole) derivativesGeorge B. Bates,David Parker,Peter A. Tasker J. Chem. Soc. Perkin Trans. 2 1996 1117
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